Cas no 2248351-74-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate
• CAS No: 2248351-74-6
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 5922492
• PubChem ID: 165729661
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate
• 2248351-74-6
• EN300-6517322

• Inchi： 1S/C17H14N2O4S/c20-15-11-7-3-4-8-12(11)16(21)19(15)23-17(22)14-13(18-9-24-14)10-5-1-2-6-10/h3-4,7-10H,1-2,5-6H2
• InChI Key： RDCKIVDGNRDTJG-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1CCCC1

Computed Properties

• Exact Mass: 342.06742811g/mol
• Monoisotopic Mass: 342.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate (CAS No. 2248351-74-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate, identified by its CAS number 2248351-74-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, making it a promising candidate for further exploration in drug discovery and development. The intricate architecture of this molecule, characterized by its fused ring system and functional groups, positions it as a potential scaffold for designing novel therapeutic agents with tailored biological activities.

The dioxo and thiazole moieties in the molecular structure contribute to the compound's chemical reactivity and potential pharmacological properties. The dioxo group, also known as a ketone-like moiety, is often associated with metabolic pathways and can influence the compound's interaction with biological targets. Meanwhile, the thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The presence of these functional groups suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate may exhibit multiple biological effects, making it a versatile molecule for further investigation.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. The isoindol scaffold, which is present in this molecule, has been increasingly recognized for its role in drug design due to its ability to mimic natural products and interact with biological macromolecules. The incorporation of the cyclopentyl group further enhances the structural complexity of the molecule, potentially influencing its pharmacokinetic properties and bioavailability. This combination of structural elements makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate an intriguing candidate for further studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate and various biological targets. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. Such findings highlight the compound's potential as a lead structure for developing novel therapeutics.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopentyl-1,3-thiazole-5-carboxylate presents both challenges and opportunities for synthetic chemists. The complex fused ring system requires precise control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before. These advancements have opened up new avenues for exploring the chemical space of heterocyclic compounds like CAS No. 2248351-74-6, paving the way for discovering novel bioactive molecules.

In addition to its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 4_cyclopentyl_1_3_thiazole_5_carboxylate may also serve as a valuable tool for studying fundamental biological processes. Its unique structural features allow researchers to probe interactions with various biological targets at a molecular level. By understanding how this compound interacts with biological systems, scientists can gain insights into disease mechanisms and develop more effective treatment strategies.

The field of medicinal chemistry continues to evolve rapidly，with new discoveries being made at an unprecedented pace. The study of compounds like CAS No. 2248351_74_6 underscores the importance of interdisciplinary approaches in drug discovery，combining expertise from chemistry、biology、pharmacology，and computational science。 As our understanding of these molecules grows，so does our ability to design more effective therapeutics that address unmet medical needs.

The future prospects for CAS No._2248351746 are promising，with ongoing research aimed at optimizing its chemical structure and exploring new applications. By leveraging cutting-edge technologies such as high-throughput screening、structure-based drug design，and artificial intelligence-driven molecular modeling，scientists are poised to unlock the full potential of this compound and its derivatives.

In conclusion,CAS No._2248351746 represents a significant advancement in pharmaceutical chemistry，with its unique structural features and potential therapeutic applications。 As research continues to uncover new insights into its biology，this compound is likely to play an important role in the development of next-generation therapeutics designed to combat complex diseases.